Cas no 1805570-85-7 (2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide
• CAS No: 1805570-85-7
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 4982178
• Update Time: 2025-05-19

2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide

• Inchi： 1S/C10H5BrF6O/c11-3-5-1-2-7(9(12,13)14)6(4-18)8(5)10(15,16)17/h1-2,4H,3H2
• InChI Key： SYESSJXNAOSRAO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C=O)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide

2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide, also known by its CAS number 1805570-85-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions, a formyl group at the 3 position, and a bromide substituent on the benzyl position. The combination of these functional groups makes it a versatile building block for various chemical transformations.

The synthesis of 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl groups onto the aromatic ring, followed by selective oxidation to install the formyl group.

The chemical properties of this compound are heavily influenced by the electron-withdrawing trifluoromethyl groups and the electron-donating formyl group. These substituents create a unique electronic environment on the benzene ring, making it highly reactive towards electrophilic substitution reactions. Additionally, the bromide substituent at the benzyl position renders the compound susceptible to nucleophilic substitution reactions, further expanding its utility in organic synthesis.

In terms of applications, 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide has found extensive use in the construction of bioactive molecules and advanced materials. Its ability to undergo various transformations makes it an invaluable precursor in medicinal chemistry. For example, recent studies have demonstrated its role in synthesizing novel anti-cancer agents through Suzuki-Miyaura coupling reactions with boronic acids.

Beyond medicinal chemistry, this compound has also been explored in the development of functional polymers and optoelectronic materials. The trifluoromethyl groups contribute to thermal stability and chemical resistance, while the formyl group can participate in cross-linking reactions to form robust polymer networks. These properties make it a promising candidate for applications in high-performance materials.

The environmental impact and safety profile of 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide are critical considerations for its industrial use. Although it is not classified as a hazardous substance under current regulations, proper handling procedures are recommended due to its potential reactivity under certain conditions.

In conclusion, 2,4-Bis(trifluoromethyl)-3-formylbenzyl bromide stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern organic synthesis.